Cas no 2639-18-1 (1,3,4-Oxadiazole, 2,5-bis[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 1,3,4-Oxadiazole, 2,5-bis[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 2639-18-1
• MF: C₂₂H₂₆N₂O
• MW: 334.454645633698
• CID: 1427217
• PubChem ID: 2727797
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2,5-bis[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2,5-bis[4-(1,1-dimethylethyl)phenyl]-
• 2,5-bis(4-tert-butylphenyl)-1,3,4-oxadiazole
• Maybridge1_006379
• DTXSID60369468
• SCHEMBL3293191
• AKOS000574182
• HMS559J21
• STK037739
• 2639-18-1

• Inchi： 1S/C22H26N2O/c1-21(2,3)17-11-7-15(8-12-17)19-23-24-20(25-19)16-9-13-18(14-10-16)22(4,5)6/h7-14H,1-6H3
• InChI Key： ZMFUDRWYDBQWEZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C(C)(C)C)=NN=C1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 334.20468
• Monoisotopic Mass: 334.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92